N-ethyl-8-methoxy-N-phenylquinoline-5-sulfonamide
Overview
Description
N-ethyl-8-methoxy-N-phenylquinoline-5-sulfonamide is a complex organic compound with a fused quinoline ring system. Let’s break down its structure:
N-ethyl: Indicates an ethyl group attached to the nitrogen atom.
8-methoxy: Refers to a methoxy group (–OCH₃) at the 8-position of the quinoline ring.
N-phenyl: Indicates a phenyl group attached to the nitrogen atom.
5-sulfonamide: Contains a sulfonamide group (–SO₂NH₂) at the 5-position of the quinoline ring.
Preparation Methods
Synthetic Routes::
Nucleophilic Substitution (SN2):
Industrial Production:
Chemical Reactions Analysis
Oxidation: N-ethyl-8-methoxy-N-phenylquinoline-5-sulfonamide can undergo oxidation reactions, converting the sulfur atom to a sulfoxide or sulfone.
Reduction: Reduction of the sulfonamide group can yield the corresponding amine.
Substitution: Benzylic positions are susceptible to nucleophilic substitution reactions due to resonance stabilization of the benzylic carbocation. Common reagents include N-bromosuccinimide (NBS) for benzylic bromination.
Major Products: The major products depend on reaction conditions and substituents. For example, benzylic bromination yields the corresponding benzylic bromide.
Scientific Research Applications
Medicine: Investigated for potential pharmaceutical applications due to its unique structure. May exhibit antimicrobial, anti-inflammatory, or anticancer properties.
Chemical Biology: Used as a probe in studies related to enzyme inhibition, protein binding, or cellular processes.
Industry: Limited industrial applications, but its sulfonamide moiety may find use in organic synthesis.
Mechanism of Action
Targets: The compound likely interacts with specific proteins or enzymes due to its structural features.
Pathways: Further research is needed to elucidate the precise mechanism of action.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C18H18N2O3S |
|---|---|
Molecular Weight |
342.4 g/mol |
IUPAC Name |
N-ethyl-8-methoxy-N-phenylquinoline-5-sulfonamide |
InChI |
InChI=1S/C18H18N2O3S/c1-3-20(14-8-5-4-6-9-14)24(21,22)17-12-11-16(23-2)18-15(17)10-7-13-19-18/h4-13H,3H2,1-2H3 |
InChI Key |
NKCUXJWAYBSJHA-UHFFFAOYSA-N |
Canonical SMILES |
CCN(C1=CC=CC=C1)S(=O)(=O)C2=C3C=CC=NC3=C(C=C2)OC |
Origin of Product |
United States |
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